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Compound of Interest

Compound Name: BCHO01

Cat. No.: B15583246

For Research Use Only. Not for human or veterinary use.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling BCH001 (CAS 384859-58-9). As a novel quinoline
derivative, BCHO001 should be treated as a potentially hazardous substance. All handling must
be performed with the utmost care, adhering to the principle of minimizing exposure. This
document outlines the necessary personal protective equipment (PPE), step-by-step
operational procedures for handling and disposal, and emergency protocols.

Hazard Assessment and Key Data

BCHO001 is a specific PAPD5 inhibitor.[1][2][3] While a comprehensive toxicological profile is not
available, its classification as a quinoline derivative warrants caution. The parent compound,
quinoline, is known to be an irritant, potentially toxic, and is suspected of causing genetic
defects and cancer.[4][5][6] Therefore, stringent safety measures are mandatory. BCHOO01 is an
off-white to white solid powder, soluble in Dimethyl Sulfoxide (DMSQO) and ethanol, but
insoluble in water.[7]

Key Chemical and Safety Data Summary

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15583246?utm_src=pdf-interest
https://www.benchchem.com/product/b15583246?utm_src=pdf-body
https://www.benchchem.com/product/b15583246?utm_src=pdf-body
https://www.benchchem.com/product/b15583246?utm_src=pdf-body
https://www.medchemexpress.com/bch001.html
https://dcchemicals.com/product_show-bch001.html?datasheet=datasheet
https://file.medchemexpress.com/batch_PDF/HY-137817/BCH001-DataSheet-MedChemExpress.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-QUINOLINE-CASNO-91-22-05542-EN.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Methylthio_quinoline.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoline
https://www.benchchem.com/product/b15583246?utm_src=pdf-body
https://www.selleckchem.com/products/bch001.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Property Value Source

2-((3-(ethoxycarbonyl)-6-
Chemical Name (trifluoromethoxy)quinolin-4-

yl)amino)benzoic acid

CAS Number 384859-58-9 [8][9][10]
Molecular Formula C20H15F3N205 [O][11]

Molecular Weight 420.34 g/mol [7119]
Appearance Off-white to white solid Sun-shine Chem

Based on its quinoline
structure, treat as a potential

Known Hazards ) o ) General Chemical Class Data
skin/eye irritant and toxicant.[4]

[6]

Soluble in DMSO (84 mg/mL),
Solubility Ethanol (5 mg/mL); Insoluble in  [7]
water.

Short-term (days-weeks): 0- o
MedKoo Biosciences,
Storage 4°C. Long-term (months-

years): -20°C.

Smolecule

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory for all procedures involving
BCHO001.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with chemical-

resistant nitrile gloves.

Provides a robust barrier
against dermal absorption.
Allows for safe removal of a

contaminated outer layer.

Eye Protection

Chemical safety goggles with
side shields. A full-face shield
is required when there is a

splash hazard.

Protects eyes from splashes,
aerosols, and solid
particulates. A face shield

offers additional protection.[12]

Body Protection

A buttoned lab coat with long
sleeves and elastic cuffs. A
chemically resistant apron is
recommended over the lab

coat when handling solutions.

Prevents contamination of
personal clothing and skin. The
apron provides an additional
layer of protection against
spills.[12]

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
and a P100 particulate filter is
required when handling the
solid compound outside of a
certified chemical fume hood

or for spill cleanup.

Protects against inhalation of

fine powders and aerosols.

Footwear

Fully enclosed, chemical-

resistant shoes.

Protects feet from spills and

falling objects.

Operational and Disposal Plans

All work with BCHO001, both in solid and solution form, must be conducted in a designated area

within a certified chemical fume hood to minimize inhalation exposure.

o Preparation: Designate a specific work area within the fume hood. Line the surface with

absorbent, leak-proof bench pads.[13]

e Weighing:
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o Tare a sealed, shatter-resistant container with a lid on a balance outside the hood.

o Inside the fume hood, carefully transfer the required amount of BCH001 powder into the
pre-tared container.

o Securely close the lid.

o Wipe the exterior of the container with a damp cloth (using a compatible solvent like 70%
ethanol) to remove any residual powder.

o Return to the balance for final weighing. This "tare-add-reweigh" method minimizes the
risk of powder dispersal in the open lab.[13]

e Manipulation: All subsequent manipulations of the dry powder must be performed within the
fume hood. Use tools like an anti-static gun if the powder adheres to surfaces.[13]

e Solvent Handling: Use caution when handling DMSO, as it can facilitate the absorption of
other chemicals through the skin.[14] Ensure all PPE, especially double gloves, is worn.

o Dissolution:
o Conduct the entire procedure within a chemical fume hood.

o Using a calibrated pipette, add the desired volume of DMSO directly into the vial
containing the pre-weighed BCHO001 solid.

o Secure the cap and mix gently by vortexing or inversion until the solid is fully dissolved.

» Storage of Solution: Store the BCH001/DMSO stock solution in a clearly labeled, tightly
sealed vial at -20°C or -80°C for long-term stability.[1][2]

All waste contaminated with BCHO001 is considered hazardous chemical waste and must be
disposed of according to institutional and local regulations. Never dispose of BCH001 down the
drain.

e Solid Waste:
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o Collect all contaminated solid materials, including used PPE (gloves, aprons), bench pads,
and weighing papers.

o Place these items in a dedicated, clearly labeled hazardous waste bag or container.

e Liquid Waste (DMSO Solutions):

o Collect all BCH001/DMSO solutions and any subsequent dilutions in a dedicated, sealed,
and properly labeled hazardous waste container for organic solvents.[15][16]

o The container should be stored in a well-ventilated, secure area, away from incompatible
materials, until collection by the institution's Environmental Health and Safety (EHS)
department.[5]

e Sharps Waste:

o Any contaminated needles, syringes, or other sharps must be disposed of immediately
into a puncture-resistant sharps container designated for chemically contaminated sharps.
[12]

Mandatory Visualizations
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BCHO001 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of BCH001.
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PPE Requirements for BCHO01

BCHO001
(Solid or Solution)

Potential Exposure Routes

Inhalation
(Dust/Aerosol)

Dermal Contact
(Skin Absorption)

Ocular Contact
(Splash)

Requirq}d PPE Barrier

Double Nitrile Gloves Safety Goggles

Respirator + Lab Coat/Apron + Face Shield

Researcher
(Protected)

Click to download full resolution via product page

Caption: PPE as a barrier against potential BCH001 exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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